Cas no 2172036-10-9 (4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol)

• Product Name: 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol
• CAS No: 2172036-10-9
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 6370745
• PubChem ID: 165598808
• Update Time: 2025-11-01

4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol
• 2172036-10-9
• EN300-1634499

• Inchi： 1S/C10H14O2S/c1-6-5-13-7(2)10(6)8-3-12-4-9(8)11/h5,8-9,11H,3-4H2,1-2H3
• InChI Key： OGNBJNXJSRYOTQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C)C1COCC1O

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.7Ų

Additional information on 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol

Comprehensive Overview of 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol (CAS No. 2172036-10-9): Properties, Applications, and Industry Relevance

The chemical compound 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol (CAS No. 2172036-10-9) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As researchers and manufacturers seek innovative solutions for pharmaceutical intermediates, functional materials, and specialty chemicals, this compound emerges as a promising candidate. Its molecular architecture, featuring both thiophene and oxolane moieties, offers exceptional versatility in synthetic chemistry.

One of the most frequently asked questions in organic chemistry forums revolves around the synthesis pathways for heterocyclic compounds like 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol. Current literature suggests multiple optimized routes, including catalytic ring formation and stereoselective oxidation methods. The compound's chiral center at the oxolan-3-ol position makes it particularly valuable for asymmetric synthesis applications, a hot topic in green chemistry research.

In the context of drug discovery, this compound's structural analogs have shown intriguing bioactivity profiles. While not directly classified as an API (Active Pharmaceutical Ingredient), its derivatives are being investigated for potential therapeutic applications. The 2,4-dimethylthiophene component contributes to enhanced metabolic stability, a crucial factor in medicinal chemistry design strategies that dominate current research publications.

The material science community has shown growing interest in 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol for developing advanced polymers with tailored properties. Its electron-rich thiophene ring makes it suitable for conductive materials, aligning with the global push toward organic electronics and flexible displays. Recent patents highlight its utility in creating high-performance coatings with improved thermal stability and optical clarity.

From a commercial availability perspective, suppliers typically offer 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol in research quantities with >95% HPLC purity. Quality control protocols emphasize spectroscopic characterization (including 1H NMR and 13C NMR verification) and rigorous residual solvent analysis. These standards address the pharmaceutical industry's increasing demand for well-characterized building blocks in combinatorial chemistry applications.

Environmental considerations regarding sustainable synthesis of such fine chemicals have become paramount. The compound's biodegradability profile and potential for catalytic process optimization position it favorably within green chemistry initiatives. Researchers are particularly focused on developing atom-economical routes to access this valuable intermediate, reducing reliance on hazardous reagents while maintaining yield efficiency.

Analytical challenges associated with 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol primarily concern its stereochemical purity determination. Advanced techniques like chiral HPLC and vibrational circular dichroism are being employed to ensure precise enantiomeric excess measurements. These quality assurance measures respond to the pharmaceutical industry's stringent requirements for chiral auxiliaries and stereodefined intermediates.

The compound's structure-activity relationships continue to be explored through computational chemistry approaches. Molecular docking studies suggest potential interactions with various biological targets, making it a subject of interest in virtual screening campaigns. This aligns with current trends in drug discovery pipelines that emphasize in silico prediction before wet lab experimentation.

Industrial scale-up considerations for 4-(2,4-dimethylthiophen-3-yl)oxolan-3-ol production focus on continuous flow chemistry implementations. The shift from batch processing to flow systems addresses both process intensification needs and safety optimization concerns. These developments cater to the growing demand for scalable synthetic methods that maintain reproducibility across production scales.

Future research directions likely involve exploring the compound's potential in catalysis and materials science applications. The thiophene-oxolane hybrid system presents opportunities for developing novel ligand frameworks in transition metal catalysis. Additionally, its photophysical properties warrant investigation for potential optoelectronic material applications, particularly in the burgeoning field of organic photovoltaics.